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Compound of Interest

Compound Name: Bromocyclopentane

Cat. No.: B041573

Introduction

Bromocyclopentane (CsHoBr) is an alkyl halide derivative of cyclopentane, presenting as a
colorless to light yellow liquid with a character similar to camphor.[1][2] It is a crucial precursor
and intermediate in various organic syntheses, including the preparation of pharmaceuticals
like cyclopentathiazide and the Grignard reagent used in the synthesis of Ketamine.[1][2][3]
Given its classification as a flammable liquid and skin irritant, a thorough understanding of its
properties and adherence to strict safety protocols are imperative for researchers, scientists,
and drug development professionals. This guide provides a comprehensive overview of the
safety data, handling precautions, and emergency procedures for Bromocyclopentane.

Hazard Identification and Classification

Bromocyclopentane is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).[4] The primary hazards are its
flammability and potential to cause skin irritation.[5][6]

Table 1: GHS Classification for Bromocyclopentane
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Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
H226:
Flammable Flammable .
o Category 3 o & Warning
Liquids liquid and
vapor[7][8][]

| Skin Corrosion/Irritation | Category 2 | H315: Causes skin irritation[5][6] | | | Warning |
Precautionary Statements (Selected):[10][11]

e Prevention: P210 - Keep away from heat, sparks, open flames, and hot surfaces. No
smoking.[10] P233 - Keep container tightly closed.[10] P240 - Ground/bond container and
receiving equipment.[10] P280 - Wear protective gloves/protective clothing/eye
protection/face protection.[10][11]

o Response: P303+P361+P353 - IF ON SKIN (or hair): Take off immediately all contaminated
clothing. Rinse skin with water/shower.[10]

o Storage: P403+P235 - Store in a well-ventilated place. Keep cool.[11]
» Disposal: P501 - Dispose of contents/container to an approved waste disposal plant.[11]

Physical and Chemical Properties

Understanding the physical and chemical properties of Bromocyclopentane is fundamental to

its safe handling and storage.

Table 2: Physical and Chemical Data for Bromocyclopentane

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA15455&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/bromocyclopentane-d9.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Bromocyclopentane
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000062%20SDS-13
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000062%20SDS-11
https://aksci.com/sds/A481_SDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/c115207
https://aksci.com/sds/A481_SDS.pdf
https://aksci.com/sds/A481_SDS.pdf
https://aksci.com/sds/A481_SDS.pdf
https://aksci.com/sds/A481_SDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/c115207
https://aksci.com/sds/A481_SDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/c115207
https://www.sigmaaldrich.com/US/en/sds/aldrich/c115207
https://www.benchchem.com/product/b041573?utm_src=pdf-body
https://www.benchchem.com/product/b041573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula CsHeBr [7][10]

Molecular Weight 149.03 g/mol [9][10]
Colorless to amber/light brown

Appearance o [31[7]
liquid
Odorless to camphor-like

Odor [7]
aroma

- , 137-139 °C (278.6-282.2 °F) at

Boiling Point [31[7]
760 mmHg

Flash Point 35°C (95 °F) [31[7]

Density / Specific Gravity 1.390 g/mL at 25 °C [31[7]

Vapor Density 5.1 (Air=1) [71[12]

Vapor Pressure

9.73 mmHg at 25 °C

[3]

Water Solubility

Immiscible

[2](3]

Refractive Index

n20/D 1.4881

[3]

| Stability | Stable under normal conditions.[3][7] Turns brown after long-standing. | |

Toxicological Information

The toxicological properties of Bromocyclopentane have not been fully investigated.[7][8][11]

[12] However, available data indicates specific hazards that must be managed.

Table 3: Summary of Toxicological Data
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Effect

Acute Toxicity

Finding

Shall not be classified as
acutely toxic.[5][6] No
specific LD50 or LC50 data
is available.[12]

Notes

The toxicological
properties have not been
fully investigated.[12]

Skin Corrosion/Irritation

Causes skin irritation
(Category 2).[5][6]

Hazardous in case of skin

contact (irritant).[12]

Serious Eye Damage/Irritation

May cause eye irritation.[12]

Hazardous in case of eye

contact (irritant).[12]

Respiratory/Skin Sensitization

No data available.[13]

Not classified as a sensitizer.

[6]

Carcinogenicity

Not classified as carcinogenic.
[6] No component is listed as a
carcinogen by IARC, ACGIH,
NTP, or OSHA.[8][11]

Mutagenicity/Reproductive

Toxicity

No data available.[7][13] Not
classified as germ cell
mutagenic or a reproductive

toxicant.[6]

Specific Target Organ Toxicity
(STOT)

Not classified for single or

repeated exposure.[6][7]

High concentrations may
damage the liver and have an

anesthetic effect.

| Symptoms of Overexposure | May include headache, dizziness, tiredness, nausea, and

vomiting.[7][13] | Inhalation of vapor may cause respiratory tract irritation.[12] |

Exposure Control and Personal Protection

Due to the lack of established exposure limits, stringent engineering controls and

comprehensive personal protective equipment are essential to minimize exposure.

Occupational Exposure Limits:

© 2025 BenchChem. All rights reserved.

4/11

Tech Support


https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000062%20SDS-13
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000062%20SDS-11
https://www.spectrumchemical.com/media/sds/C2358_MSDS.pdf
https://www.spectrumchemical.com/media/sds/C2358_MSDS.pdf
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000062%20SDS-13
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000062%20SDS-11
https://www.spectrumchemical.com/media/sds/C2358_MSDS.pdf
https://www.spectrumchemical.com/media/sds/C2358_MSDS.pdf
https://www.spectrumchemical.com/media/sds/C2358_MSDS.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15455&PLANT=d__ALF
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000062%20SDS-11
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000062%20SDS-11
https://www.chemicalbook.com/msds/bromocyclopentane-d9.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/c115207
https://www.fishersci.com/store/msds?partNumber=AAA15455&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15455&PLANT=d__ALF
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000062%20SDS-11
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000062%20SDS-11
https://www.fishersci.com/store/msds?partNumber=AAA15455&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15455&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15455&PLANT=d__ALF
https://www.spectrumchemical.com/media/sds/C2358_MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e OSHA PEL: Not available[10]

e NIOSH REL: Not available[10]

e ACGIH TLV: Not available[10]
Methodology for Exposure Control:
e Engineering Controls:

o Work should be conducted in a well-ventilated area, preferably within a chemical fume
hood.[14]

o Use local exhaust ventilation to control airborne concentrations.[5][12]

o Employ explosion-proof electrical, ventilating, and lighting equipment to mitigate ignition
risks.[5][14]

o Ensure eyewash stations and safety showers are readily accessible and proximal to the
workstation.[12]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield meeting standards
such as NIOSH (US) or EN 166 (EU).[8][14]

o Skin Protection: Use chemical-resistant gloves (e.g., tested to EN 374).[5] Wear a lab coat
or flame-retardant antistatic protective clothing.[8][14]

o Respiratory Protection: If ventilation is inadequate or in case of a spill, use an
approved/certified vapor respirator or a self-contained breathing apparatus (SCBA).[12]
[15]
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Hierarchy of Controls for Hazard Mitigation

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Click to download full resolution via product page

Hierarchy of Controls for Hazard Mitigation.

Handling and Storage Procedures
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Adherence to standardized protocols for handling and storage is critical to preventing accidents
and ensuring chemical stability.

Experimental Protocol: Safe Handling

e Pre-Use: Read and understand the Safety Data Sheet (SDS) before handling.[14] Obtain
special instructions before use.[14]

e Grounding: Ground and bond containers and receiving equipment during transfer to prevent
static discharge.[5][14]

e Environment: Use only in a well-ventilated area, away from heat, sparks, open flames, and
other ignition sources.[10][14] No smoking is permitted in the handling area.[5][14]

e Tools: Use only non-sparking tools.[5][14]

o Personal Contact: Avoid all personal contact, including inhalation of vapors and contact with
skin and eyes.[10][14]

o Hygiene: Do not eat, drink, or smoke in work areas.[5] Wash hands thoroughly after
handling.[5][10][14] Work clothes should be laundered separately.[14]

Experimental Protocol: Safe Storage

o Container: Keep the container tightly closed and securely sealed when not in use.[7][10][14]
Ensure containers are clearly labeled.[14]

e Location: Store in a cool, dry, well-ventilated, and segregated area.[12][14] Recommended
storage temperature is between 15-22 °C.[5]

» Conditions to Avoid: Protect from sunlight.[5] Keep away from heat and all sources of
ignition.[5][7]

e Incompatible Materials: Store away from strong oxidizing agents and strong bases.[7][13]

» Container Material: Use approved packaging for flammable liquids.[5][14] Avoid using
aluminum or galvanized containers.[14]
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Workflow for Safe Handling of Bromocyclopentane.

Emergency Procedures

Immediate and appropriate response during an emergency is crucial to minimizing harm.

Methodology: First Aid Measures

General Advice: If symptoms persist or in case of doubt, seek medical attention and show
the Safety Data Sheet to the physician.[7][8]

 Inhalation: Remove the person to fresh air.[7][13] If breathing is difficult or stops, provide
artificial respiration and seek immediate medical attention.[7][8]

» Skin Contact: Take off immediately all contaminated clothing.[7] Rinse skin with plenty of
water and soap for at least 15 minutes.[5][7][13] If skin irritation persists, call a physician.[7]
[13]

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[7] Remove contact lenses if present and easy to do.[5] Get medical attention.[7]

 Ingestion: Do NOT induce vomiting.[5][8] Clean mouth with water and drink plenty of water
afterwards.[7][13] Never give anything by mouth to an unconscious person.[8]

Methodology: Fire-Fighting Measures

» Suitable Extinguishing Media: Use carbon dioxide (COz), dry chemical powder, alcohol-
resistant foam, or water spray to cool containers.[5][7][8]

o Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.[5]
[15]
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o Specific Hazards: Vapors are heavier than air and may travel along the ground to a source of
ignition.[5][11] Vapors may form explosive mixtures with air.[5] Hazardous combustion
products include carbon oxides (CO, COz2) and hydrogen bromide gas.[5][8][15]

o Protective Actions: Firefighters should wear self-contained breathing apparatus (SCBA) and
full protective gear.[8][15]

Methodology: Accidental Release Measures

» Personal Precautions: Remove all sources of ignition.[8][10] Ensure adequate ventilation.[10]
Avoid breathing vapors and contact with skin or eyes.[8][14] Wear appropriate personal
protective equipment.[14]

e Environmental Precautions: Prevent the product from entering drains, sewers, or waterways.
[6][10][15]

o Containment and Cleaning: Contain the spill using an inert, non-combustible absorbent
material such as sand, earth, or vermiculite.[12][14]

o Collection: Collect the absorbed material using non-sparking tools and place it into a
suitable, labeled container for disposal.[5][14]

Disposal Considerations

Waste disposal must be conducted in strict accordance with all federal, state, and local
environmental regulations.[12]

Protocol for Disposal:
¢ Classification: This material is a flammable hazardous waste.

e Procedure: Do not dispose of it into sewer systems.[14] Offer surplus and non-recyclable
solutions to a licensed disposal company.[8] Consider disposal via a chemical incinerator
equipped with an afterburner and scrubber, taking extra care due to its flammability.[3]

o Containers: Dispose of contaminated packaging as unused product.[8]

Conclusion
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Bromocyclopentane is a valuable chemical intermediate whose utility is matched by its
hazards. As a flammable liquid and skin irritant with incompletely characterized toxicological
properties, its handling demands the utmost respect and caution. By implementing robust
engineering controls, consistently using appropriate personal protective equipment, and
adhering to the detailed procedures for handling, storage, and emergency response outlined in
this guide, researchers can mitigate the risks and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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